(2-(2-(tert-Butylthio)pyridin-3-yl)pyrrolidin-1-yl)(phenyl)methanone

• Molecular Formula: C20H24N2OS
• Molecular Weight: 340.5 g/mol
• IUPAC Name: [2-(2-tert-butylsulfanylpyridin-3-yl)pyrrolidin-1-yl]-phenylmethanone
• InChI: InChI=1S/C20H24N2OS/c1-20(2,3)24-18-16(11-7-13-21-18)17-12-8-14-22(17)19(23)15-9-5-4-6-10-15/h4-7,9-11,13,17H,8,12,14H2,1-3H3
• InChI Key: UHVNBDCIGSHAGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SC1=C(C=CC=N1)C2CCCN2C(=O)C3=CC=CC=C3

Description

(2-(2-(tert-Butylthio)pyridin-3-yl)pyrrolidin-1-yl)(phenyl)methanone is a complex organic compound that features a pyridine ring substituted with a tert-butylthio group, a pyrrolidine ring, and a phenyl group attached to a methanone moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-(2-(tert-Butylthio)pyridin-3-yl)pyrrolidin-1-yl)(phenyl)methanone typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Pyridine Ring: The pyridine ring is synthesized with a tert-butylthio group at the 2-position.

Attachment of the Pyrrolidine Ring: The pyrrolidine ring is then attached to the 3-position of the pyridine ring through a nucleophilic substitution reaction.

Formation of the Methanone Moiety: The phenyl group is introduced to form the methanone moiety, completing the synthesis of the compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity, often involving the use of automated reactors and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

(2-(2-(tert-Butylthio)pyridin-3-yl)pyrrolidin-1-yl)(phenyl)methanone undergoes various chemical reactions, including:

Oxidation: The tert-butylthio group can be oxidized to form sulfoxides or sulfones.

Reduction: The ketone group can be reduced to form secondary alcohols.

Substitution: The pyridine ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like halogens or organometallic compounds are employed for substitution reactions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Secondary alcohols.

Substitution: Various substituted pyridine derivatives.

Scientific Research Applications

(2-(2-(tert-Butylthio)pyridin-3-yl)pyrrolidin-1-yl)(phenyl)methanone has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (2-(2-(tert-Butylthio)pyridin-3-yl)pyrrolidin-1-yl)(phenyl)methanone involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• **(2-(tert-Butylthio)pyridin-3-yl)pyrrolidin-1-yl)methanone
• **(2-(tert-Butylthio)pyridin-3-yl)pyrrolidin-1-yl)(phenyl)ethanone

Uniqueness

(2-(2-(tert-Butylthio)pyridin-3-yl)pyrrolidin-1-yl)(phenyl)methanone is unique due to its specific combination of functional groups and structural features, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.